
An In-depth Technical Guide to the Structure and
Bonding of Bromine Nitrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bromine nitrate

Cat. No.: B14655920 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bromine nitrate (BrONO₂) is an inorganic compound that has garnered significant interest due

to its crucial role in atmospheric chemistry, particularly in the depletion of stratospheric ozone.

[1][2] As an unstable yellow liquid, its high reactivity and challenging synthesis have made it a

subject of specialized laboratory research.[3] This guide provides a comprehensive overview of

the molecular structure, bonding characteristics, and spectroscopic properties of bromine
nitrate, supported by detailed experimental protocols and data.

Molecular Structure and Geometry
The molecular structure of bromine nitrate consists of a bromine atom covalently bonded to

an oxygen atom, which is, in turn, bonded to a central nitrogen atom. The nitrogen atom is also

bonded to two other oxygen atoms, forming a nitrate group. The connectivity is therefore

represented as Br-O-NO₂.[3]

The geometry of the molecule has been determined through gas-phase electron diffraction

studies and ab initio calculations. These investigations reveal a planar structure for the ONO₂

group, with the bromine atom also lying in or close to this plane.
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The following table summarizes the experimentally determined and theoretically calculated

geometric parameters of bromine nitrate.

Parameter
Experimental Value (Gas-Phase Electron
Diffraction)[4]

Bond Lengths (Å)

r(N=O) 1.205 (± 0.003)

r(N-O) 1.456 (± 0.005)

r(O-Br) 1.829 (± 0.004)

Bond Angles (º)

∠(O=N=O) 133.9 (± 0.8)

∠(O-N=O)cis 119.5 (± 0.6)

∠(O-N=O)trans 106.6 (± 0.5)

∠(N-O-Br) 113.9 (± 0.8)

Bonding Characteristics
The bonding in bromine nitrate is predominantly covalent. The nitrate group features

delocalized π-bonding across the nitrogen and two of the oxygen atoms, which can be

represented by resonance structures. The nitrogen atom in the nitrate group is sp² hybridized,

leading to a trigonal planar arrangement of the atoms it is bonded to.

The Br-O bond is a single covalent bond. The overall molecule is polar due to the

electronegativity differences between the atoms and the asymmetrical arrangement of the

molecule.

Below is a visualization of the Lewis structure of bromine nitrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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